Cas no 2758004-76-9 (tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate)

• Product Name: tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate
• CAS No: 2758004-76-9
• MF: C₁₂H₁₈IN₃O₂
• MW: 363.19469499588
• MDL: MFCD34600900
• CID: 5665642
• PubChem ID: 165845817
• Update Time: 2025-05-23

tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27739296
• tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate
• 2758004-76-9

• MDL： MFCD34600900
• Inchi： 1S/C12H18IN3O2/c1-12(2,3)18-11(17)14-7-4-5-9-8(6-7)10(13)16-15-9/h7H,4-6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： ORKAGOJKHOTYKV-UHFFFAOYSA-N
• SMILES： IC1C2=C(CCC(C2)NC(=O)OC(C)(C)C)NN=1

Computed Properties

• Exact Mass: 363.04437g/mol
• Monoisotopic Mass: 363.04437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate

tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate, with the CAS number 2758004-76-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound belongs to the class of carbamates and features a unique indazole scaffold with a tert-butyl group and an iodine substituent. The indazole moiety is a bicyclic structure consisting of a benzene ring fused to an imidazole ring, which is known for its versatility in drug design and its ability to interact with various biological targets.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the tert-butyl group enhances the compound's lipophilicity, making it more suitable for crossing biological membranes. Additionally, the iodine substituent at position 3 of the indazole ring introduces electronic effects that can modulate the compound's reactivity and bioavailability. These features make tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate a promising candidate for exploring new drug leads in oncology and neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediate is the indazole derivative, which can be synthesized via cyclization reactions using appropriate starting materials. The introduction of the tert-butyl carbamate group typically involves activation of the indazole nitrogen followed by reaction with tert-butyl chloroformate or similar reagents. Optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

The application of tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate extends beyond medicinal chemistry. It has been utilized as an intermediate in the synthesis of more complex molecules with diverse pharmacological activities. For instance, researchers have employed this compound as a building block for constructing bioactive macrocycles and supramolecular assemblies. Its ability to form hydrogen bonds and engage in π–π interactions makes it particularly useful in these applications.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm its molecular structure and purity. Furthermore, computational studies have provided insights into its electronic properties and potential binding modes with biological targets. Such studies are essential for guiding further optimization of the compound's pharmacokinetic and pharmacodynamic profiles.

In conclusion, tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate represents a valuable addition to the arsenal of compounds available for drug discovery and organic synthesis. Its unique structural features and versatile properties make it a subject of ongoing research interest. As new applications emerge and synthetic methodologies continue to evolve, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic development.